3-{2-[2-(3-methoxyphenyl)-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]-2-oxoethyl}-1,3-oxazolidin-2-one

• IUPAC Name: 3-[2-[2-(3-methoxyphenyl)-3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl]-2-oxoethyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C18H20N4O4/c1-25-13-4-2-3-12(9-13)17-19-14-5-6-21(10-15(14)20-17)16(23)11-22-7-8-26-18(22)24/h2-4,9H,5-8,10-11H2,1H3,(H,19,20)
• InChI Key: DXTRVXJMMYIHTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=C(N2)CN(CC3)C(=O)CN4CCOC4=O
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, starting from basic building blocks to more complex structures. For example, compounds with similar complexity are synthesized through reactions that might involve condensation, cyclization, and refinement steps to achieve the desired molecular architecture. Although specific synthesis pathways for this compound are not detailed in the available literature, analogous synthetic approaches for complex heterocyclic compounds like imidazo[1,2-a]pyridines and oxazolidinones suggest intricate synthesis strategies involving selective reactions and conditions to construct the core structure and append necessary functional groups (Khalafy, Setamdideh, & Dilmaghani, 2002).

Molecular Structure Analysis

The molecular structure of complex compounds is often elucidated using techniques such as X-ray crystallography, which provides insights into the arrangement of atoms within the molecule and their spatial relationship. Studies on similar compounds have revealed detailed molecular geometry, including bond angles, dihedral angles, and the orientation of substituent groups relative to the core structure. For instance, the crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives have been used to understand the molecular conformation and intermolecular interactions, which are crucial for predicting the compound's reactivity and physical properties (Dhanalakshmi, Ramanjaneyulu, Thennarasu, & Aravindhan, 2018).

Chemical Reactions and Properties

The chemical behavior of such compounds is influenced by their functional groups and molecular structure. Reactions involving imidazo[4,5-c]pyridinyl and oxazolidinone moieties can include nucleophilic substitutions, electrophilic additions, and rearrangements, depending on the reacting partners and conditions. The presence of methoxy and oxazolidinone groups can also affect the compound's reactivity, making it a versatile intermediate for further chemical modifications. Investigations into similar compounds have shown diverse chemical reactivities, enabling the synthesis of a wide range of derivatives with varied biological and chemical properties (Khalafy et al., 2002).

Physical Properties Analysis

Physical properties, including melting point, solubility, and crystalline structure, are crucial for understanding the behavior of a compound in different environments and for its application in various fields. These properties are often determined experimentally through techniques like differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and solubility testing in various solvents. Research on similar compounds provides insights into how structural features influence physical properties, which is essential for designing compounds with desired physical characteristics (Wang, Suo, Zhang, Hou, & Li, 2017).